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Abstract
Ethyl 4-iodobenzoate is a versatile halogenated aromatic compound with significant

applications in organic synthesis, particularly in the construction of complex molecular

architectures relevant to pharmaceutical and materials science research. Its utility as a key

building block stems from the reactivity of the carbon-iodine bond, which readily participates in

various palladium-catalyzed cross-coupling reactions. This technical guide provides a

comprehensive overview of the commercial availability of Ethyl 4-iodobenzoate, its chemical

properties, and detailed experimental protocols for its application in key synthetic

transformations, including the Suzuki-Miyaura and Sonogashira coupling reactions.

Introduction
Ethyl 4-iodobenzoate, with the CAS number 51934-41-9, is an important intermediate in

organic synthesis.[1] It serves as a crucial precursor in the creation of pharmaceuticals,

agrochemicals, and specialty chemicals.[2] The presence of both an ethyl ester and an iodine

atom on the benzene ring provides two reactive sites for chemical modifications, making it a

valuable tool for medicinal chemists and process development scientists.[1] This guide aims to

provide a practical resource for researchers utilizing Ethyl 4-iodobenzoate in their synthetic

endeavors.
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Commercial Availability
Ethyl 4-iodobenzoate is readily available from a multitude of chemical suppliers worldwide.

The purity and quantity of the commercially available product can vary, catering to different

research and development needs. Below is a summary of representative suppliers and their

offerings.

Supplier
Available
Quantities

Purity Notes

Synthonix, Inc
5g, 10g, 25g, 100g,

500g
98%

US and overseas

stock available.

Boron Molecular 100g, 250g, 500g 97%

Pricing ranges from

USD $45.00 to USD

$165.00.

Thermo Scientific 250g 98%

Sigma-Aldrich Varies 97%

TCI America 25g >98.0% (GC)

Cefa-Cilinas MOQ: 25 Kilogram IP/BP/USP
Manufacturer,

Exporter, Supplier.

Chemsavers, Inc. 10g 98%

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Ethyl 4-iodobenzoate is

essential for its safe handling and effective use in chemical reactions.
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Property Value

CAS Number 51934-41-9

Molecular Formula C₉H₉IO₂

Molecular Weight 276.07 g/mol

Appearance Colorless to pale yellow liquid[1]

Refractive Index (n20/D) 1.5880 (lit.)

Density 1.641 g/mL at 25 °C (lit.)

Flash Point >110 °C (>230 °F) - closed cup

Applications in Organic Synthesis
Ethyl 4-iodobenzoate is a key substrate in a variety of palladium-catalyzed cross-coupling

reactions, which are fundamental transformations in modern organic synthesis and drug

discovery.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling reaction is a powerful method for the formation of carbon-carbon

bonds between an organohalide and an organoboron compound. Ethyl 4-iodobenzoate
serves as an excellent coupling partner in these reactions to form biaryl structures, which are

prevalent in many pharmaceutical agents.

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

Ethyl 4-iodobenzoate (1.0 equiv)

Phenylboronic acid (1.2 equiv)

Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

2-(2',6'-dimethoxybiphenyl)dicyclohexylphosphine (SPhos) (4 mol%)[3]
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Potassium phosphate (K₃PO₄, 2.0 equiv)

Dioxane/Water (4:1 mixture, degassed)

Procedure:

To a dry Schlenk flask, add Ethyl 4-iodobenzoate, phenylboronic acid, and potassium

phosphate.

Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

Under the inert atmosphere, add Pd(OAc)₂ and SPhos.

Add the degassed dioxane/water solvent mixture via syringe.

Heat the reaction mixture to 80-100 °C and stir until the reaction is complete (monitor by TLC

or LC-MS).

Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product can be purified by column chromatography on silica gel.

Pd(0)Ln

Oxidative AdditionEthyl 4-iodobenzoate Ethyl 4-benzoate-Pd(II)L2-I Transmetalation[Ar'B(OR)3]⁻ Ethyl 4-benzoate-Pd(II)L2-Aryl'

Reductive Elimination Ethyl 4-biphenylcarboxylate

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Sonogashira Coupling
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The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between a

terminal alkyne and an aryl or vinyl halide. Ethyl 4-iodobenzoate is frequently used in this

reaction to synthesize substituted alkynes, which are important precursors for various

functional molecules.[4]

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

Ethyl 4-iodobenzoate (1.0 equiv)

Phenylacetylene (1.2 equiv)

Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 2 mol%)

Copper(I) iodide (CuI, 4 mol%)

Triethylamine (TEA, 2.0 equiv)

Tetrahydrofuran (THF, anhydrous and degassed)

Procedure:

To a dry Schlenk flask under an inert atmosphere, add Pd(PPh₃)₂Cl₂ and CuI.

Add anhydrous, degassed THF and stir to dissolve the catalysts.

Add Ethyl 4-iodobenzoate, phenylacetylene, and triethylamine via syringe.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) until the

reaction is complete (monitor by TLC or LC-MS).

Quench the reaction with saturated aqueous ammonium chloride solution.

Extract the product with diethyl ether or ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.
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The crude product can be purified by column chromatography on silica gel.

Reaction Setup

Reaction

Workup and Purification

Prepare Schlenk flask under inert atmosphere

Add Pd(PPh3)2Cl2 and CuI

Add anhydrous, degassed THF

Add Ethyl 4-iodobenzoate, Phenylacetylene, and TEA

Stir at room temperature or with gentle heating

Monitor reaction progress by TLC or LC-MS

Quench with saturated aq. NH4Cl

Extract with organic solvent

Wash with brine

Dry over Na2SO4 and concentrate

Purify by column chromatography

Click to download full resolution via product page
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Caption: Experimental workflow for the Sonogashira coupling reaction.

Other Cross-Coupling Reactions
Ethyl 4-iodobenzoate is also a suitable substrate for other important cross-coupling reactions,

including:

Negishi Coupling: This reaction involves the coupling of an organozinc compound with an

organohalide. Ethyl 4-iodobenzoate can be used in Negishi coupling to form biphenyl

derivatives.

Heck Reaction: The Heck reaction couples an unsaturated halide with an alkene. Ethyl 4-
iodobenzoate can participate in this reaction to form substituted styrenes.

Conclusion
Ethyl 4-iodobenzoate is a commercially accessible and highly valuable reagent for

researchers in organic synthesis and drug development. Its ability to readily participate in a

variety of robust and versatile cross-coupling reactions makes it an indispensable tool for the

construction of complex organic molecules. The information and protocols provided in this

guide are intended to facilitate the effective use of this important building block in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Ethyl 4-iodobenzoate: Commercial
Availability, Applications, and Synthetic Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b015932#commercial-availability-of-ethyl-
4-iodobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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